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Compound of Interest

5-Aminopicolinic acid
Compound Name:
hydrochloride

cat. No.: B3029778

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminopicolinic acid hydrochloride is a pyridinecarboxylic acid derivative with potential
applications in medicinal chemistry and drug development. Its structure, featuring both an
amino group and a carboxylic acid group on a pyridine ring, makes it a versatile building block
for the synthesis of more complex molecules. This technical guide provides a comprehensive
overview of its molecular structure, weight, and available experimental data.

Molecular Structure and Properties

5-Aminopicolinic acid hydrochloride is the hydrochloride salt of 5-aminopicolinic acid. The
protonation of the pyridine nitrogen or the amino group by hydrochloric acid increases its
solubility in aqueous solutions.

Molecular Formula: CeH7CIN202
Molecular Weight: 174.59 g/mol .[1][2]
CAS Number: 78273-25-3.[1][2]

Canonical SMILES: C1=CC(=C(N=C1)C(=0)O)N.Cl
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InChl Key: INChI=1S/C6HE6N202.CIH/c7-4-1-2-5(6(9)10)8-3-4:/h1-3H,7H2,(H,9,10);1H

The molecular structure consists of a pyridine ring substituted with a carboxylic acid group at
the 2-position and an amino group at the 5-position. The hydrochloride salt form is also
indicated.

Physicochemical and Spectral Data

A comprehensive summary of the physicochemical and spectral data for 5-Aminopicolinic
acid hydrochloride is presented in the table below. It is important to note that while data for
the parent compound, 5-aminopicolinic acid, is more readily available, the data for the
hydrochloride salt is limited.

Property Value Reference
Molecular Formula CeH7CIN20:2

Molecular Weight 174.59 g/mol [1][2]

CAS Number 78273-25-3 [1][2]
Physical Appearance Solid

Storage Conditions Sealed in dry, room [1]

temperature

Further experimental data such as melting point, solubility, and detailed spectral data (*H NMR,
13C NMR, IR, Mass Spectrometry) for 5-Aminopicolinic acid hydrochloride are not readily
available in the public domain and would require experimental determination or access to
specialized databases.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 5-aminopicolinic acid
and its derivatives can be found in the scientific literature. A key reference is the work by Beatty
and Bawa on the synthesis of various aminopicolinic acids. While the full experimental details
for the hydrochloride salt of the 5-amino isomer are not explicitly provided in the available
excerpts, the general methods described can be adapted for its preparation and analysis.
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General Synthesis Approach (adapted from Beatty and Bawa):

The synthesis of aminopicolinic acids often involves the introduction of a nitro group onto the
picolinic acid backbone, followed by reduction of the nitro group to an amine. The hydrochloride
salt can then be prepared by treating the free amine with hydrochloric acid.

Characterization Methods:

Standard analytical techniques would be employed for the characterization of 5-
Aminopicolinic acid hydrochloride:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would be used
to confirm the chemical structure.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the
molecule.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Potential Biological Significance and Signaling
Pathways

While no specific biological activity or signaling pathway has been directly attributed to 5-
aminopicolinic acid hydrochloride in the available literature, its structural similarity to other
biologically active picolinic acid derivatives suggests potential areas for investigation. For
instance, 4-aminopicolinic acid has been noted for its role as a ligand in biochemical pathways
and its potential as an enzyme inhibitor.[3] Additionally, picolinic acid itself is a metabolite of
tryptophan and is known to interact with zinc finger proteins, exhibiting anti-viral properties.[4]

Given these precedents, 5-aminopicolinic acid hydrochloride could potentially interact with
metal-containing enzymes or other biological targets. Further research is required to elucidate
its specific biological functions and any associated signaling pathways.

Logical Workflow for Characterization
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The following diagram illustrates a logical workflow for the synthesis and characterization of 5-
Aminopicolinic acid hydrochloride.
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Caption: Workflow for the synthesis and characterization of 5-Aminopicolinic acid
hydrochloride.

Conclusion

5-Aminopicolinic acid hydrochloride is a chemical compound with established basic
properties but requires further investigation to fully elucidate its physicochemical characteristics
and biological potential. The synthetic and analytical methods outlined in this guide provide a
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framework for researchers to produce and characterize this compound, paving the way for
future studies into its applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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